Cas no 875423-06-6 (4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid)

• Product Name: 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid
• CAS No: 875423-06-6
• MF: C₁₆H₁₄BrNO₄S
• MW: 396.255662441254
• CID: 3105418
• PubChem ID: 3768678
• Update Time: 2025-06-14

4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2-methyl-2,3-dihydro-indole-1-sulfonyl)-benzoic acid
• 4-bromo-3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid
• Benzoic acid, 4-bromo-3-[(2,3-dihydro-2-methyl-1H-indol-1-yl)sulfonyl]-
• 4-Bromo-3-((2-methylindolin-1-yl)sulfonyl)benzoic acid
• 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid
• CS-0345240
• AKOS000122550
• EN300-04052
• Z45614689
• 4-bromo-3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoicacid
• 4-bromo-3-(2-methyl-2,3-dihydro-1H-indole-1-sulfonyl)benzoic acid
• 875423-06-6
• 4-bromo-3-[(2-methyl-2,3-dihydroindol-1-yl)sulfonyl]benzoic Acid

• Inchi： 1S/C16H14BrNO4S/c1-10-8-11-4-2-3-5-14(11)18(10)23(21,22)15-9-12(16(19)20)6-7-13(15)17/h2-7,9-10H,8H2,1H3,(H,19,20)
• InChI Key： KCAKWPXWVUQRAX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C(S(N2C3=C(C=CC=C3)CC2C)(=O)=O)=C1

Computed Properties

• Exact Mass: 394.98269Da
• Monoisotopic Mass: 394.98269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid

Research Briefing on 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid (CAS: 875423-06-6)

In recent years, the compound 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid (CAS: 875423-06-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound, including the bromo-substituted benzoic acid moiety and the 2-methyl-2,3-dihydro-1H-indole sulfonyl group, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The researchers employed X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme active site, providing valuable insights for structure-based drug design. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors where CA IX/XII play critical roles in pH regulation and tumor survival.

Another significant advancement comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility as a building block for the synthesis of selective serotonin receptor modulators. The research team successfully derivatized 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid to create a series of novel compounds with enhanced binding affinity for 5-HT₆ receptors. These derivatives exhibited improved blood-brain barrier penetration and showed promising results in preclinical models of cognitive disorders, highlighting the compound's potential in central nervous system drug development.

The synthetic accessibility of 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99.5%). The new protocol addresses previous challenges in the sulfonylation step and introduces a more environmentally friendly workup procedure, making the compound more accessible for both academic research and industrial applications. This advancement is particularly important as demand for this versatile intermediate continues to grow in pharmaceutical development.

Emerging applications of 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid extend beyond traditional small molecule drug discovery. Recent work published in ACS Chemical Biology (2024) demonstrated its utility in the development of targeted protein degradation (PROTAC) molecules. The compound's sulfonyl group serves as an effective linker between target-binding warheads and E3 ligase recruiters, enabling the creation of potent degraders for challenging therapeutic targets. This innovative application opens new avenues for addressing previously "undruggable" proteins in cancer and other diseases.

In conclusion, 4-bromo-3-(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonylbenzoic acid (CAS: 875423-06-6) continues to be a molecule of significant interest in chemical biology and medicinal chemistry research. Its diverse applications range from enzyme inhibition to receptor modulation and targeted protein degradation, supported by a growing body of structural and mechanistic studies. The recent advancements in synthetic methodologies have further enhanced its accessibility for drug discovery programs. Future research directions may explore additional therapeutic targets and further optimize the compound's pharmacokinetic properties for clinical translation.